Cas no 114152-23-7 (2-(2,3,6-trifluorophenyl)acetic acid)
114152-23-7 structure
Product Name:2-(2,3,6-trifluorophenyl)acetic acid
CAS No:114152-23-7
MF:C8H5F3O2
MW:190.119313001633
MDL:MFCD00061217
CID:63064
PubChem ID:2777948
Update Time:2025-04-18
2-(2,3,6-trifluorophenyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,3,6-Trifluorophenyl)acetic acid
- 2,3,6-TRIFLUOROPHENYLACETIC ACID
- RARECHEM AL BO 0509
- 2,3,6-Trifluorophenylaceitc acid
- Benzeneacetic acid,2,3,6-trifluoro-
- (2,3,6-Trifluorophenyl)acetic acid, 2-(2,3,6-Trifluorophenyl)ethanoic acid
- 2,3,6-Trifluorophenylacetic acid,98%
- (2,3,6-trifluorophenyl)acetic acid
- Benzeneacetic acid, 2,3,6-trifluoro-
- PubChem7293
- 2,3,6-Trifluorophenylaceticacid
- PC7818E
- QRAZASHLGLHKEB-UHFFFAOYSA-N
- 2,3,6-Trifluorobenzeneacetic acid
- SBB064764
- FCH932152
- 2,3,6-(trif
- 2-(2,3,6-trifluorophenyl)acetic acid
-
- MDL: MFCD00061217
- Inchi: 1S/C8H5F3O2/c9-5-1-2-6(10)8(11)4(5)3-7(12)13/h1-2H,3H2,(H,12,13)
- InChI Key: QRAZASHLGLHKEB-UHFFFAOYSA-N
- SMILES: FC1C(=CC=C(C=1CC(=O)O)F)F
Computed Properties
- Exact Mass: 190.02400
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.7
- Topological Polar Surface Area: 37.3
Experimental Properties
- Color/Form: Not determined
- Melting Point: 111-114 °C (lit.)
- PSA: 37.30000
- LogP: 1.73100
- Solubility: Not determined
2-(2,3,6-trifluorophenyl)acetic acid Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305 + P351 + P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26-S36
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Risk Phrases:R36/37/38
2-(2,3,6-trifluorophenyl)acetic acid Customs Data
- HS CODE:2916399090
- Customs Data:
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-(2,3,6-trifluorophenyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 007692-1g |
2,3,6-Trifluorophenylacetic acid |
114152-23-7 | 97% | 1g |
£15.00 | 2022-02-28 | |
| Chemenu | CM247849-10g |
2-(2,3,6-Trifluorophenyl)acetic acid |
114152-23-7 | 95+% | 10g |
$154 | 2021-06-16 | |
| Chemenu | CM247849-25g |
2-(2,3,6-Trifluorophenyl)acetic acid |
114152-23-7 | 95+% | 25g |
$287 | 2021-06-16 | |
| Chemenu | CM247849-100g |
2-(2,3,6-Trifluorophenyl)acetic acid |
114152-23-7 | 95+% | 100g |
$868 | 2021-06-16 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | W132202-1g |
2-(2,3,6-trifluorophenyl)acetic acid |
114152-23-7 | 98% | 1g |
¥73.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | W132202-25g |
2-(2,3,6-trifluorophenyl)acetic acid |
114152-23-7 | 98% | 25g |
¥1534.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | W132202-5g |
2-(2,3,6-trifluorophenyl)acetic acid |
114152-23-7 | 98% | 5g |
¥330.90 | 2023-08-31 | |
| Apollo Scientific | PC7818E-1g |
2,3,6-Trifluorophenylacetic acid |
114152-23-7 | 97% | 1g |
£10.00 | 2023-09-02 | |
| Apollo Scientific | PC7818E-5g |
2,3,6-Trifluorophenylacetic acid |
114152-23-7 | 97% | 5g |
£11.00 | 2023-09-02 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T91480-1g |
2-(2,3,6-Trifluorophenyl)acetic acid |
114152-23-7 | 97% | 1g |
¥59.0 | 2023-09-06 |
2-(2,3,6-trifluorophenyl)acetic acid Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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